Cas no 1808517-59-0 ((Z)-2-Cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylphenyl)sulfonylprop-2-enamide)

• Product Name: (Z)-2-Cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylphenyl)sulfonylprop-2-enamide
• CAS No: 1808517-59-0
• MF: C₁₇H₁₆N₂O₅S
• MW: 360.384343147278
• CID: 6110274
• PubChem ID: 132968514
• Update Time: 2025-10-18

(Z)-2-Cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylphenyl)sulfonylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylphenyl)sulfonylprop-2-enamide
• EN300-6535162
• 1808517-59-0
• 2-cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylbenzenesulfonyl)prop-2-enamide
• Z1224276147

• Inchi： 1S/C17H16N2O5S/c1-11-12(2)16(7-6-15(11)23-3)25(21,22)19-17(20)13(10-18)9-14-5-4-8-24-14/h4-9H,1-3H3,(H,19,20)/b13-9-
• InChI Key： DVJOPEHLFDJDBF-LCYFTJDESA-N
• SMILES： S(C1C=CC(=C(C)C=1C)OC)(NC(/C(/C#N)=C\C1=CC=CO1)=O)(=O)=O

Computed Properties

• Exact Mass: 360.07799279g/mol
• Monoisotopic Mass: 360.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Additional information on (Z)-2-Cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylphenyl)sulfonylprop-2-enamide

The Synthesis and Applications of (Z)-2-Cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylphenyl)sulfonylprop-2-enamide

The compound with CAS No. 1808517-59-0, known as (Z)-2-Cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylphenyl)sulfonylprop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its unique structural features, which include a cyano group, a furan moiety, and a sulfonyl amide functional group. These elements contribute to its potential applications in drug design and advanced materials.

The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and functional group compatibility. The (Z) configuration at the propenamide position is critical for its biological activity and stability. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, making it more suitable for pharmacological studies. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving selective coupling reactions during its synthesis.

The presence of the furan ring introduces aromaticity and enhances the molecule's electronic properties. This feature makes it an attractive candidate for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating furan-containing compounds into conjugated systems can significantly improve charge transport properties, leading to more efficient devices.

The sulfonyl amide group in the molecule plays a dual role: it acts as a stabilizing group and also serves as a site for potential bioconjugation reactions. This functionality has been exploited in the development of bioconjugate chemistry, where the compound can be linked to biomolecules such as proteins or nucleic acids for diagnostic and therapeutic purposes. Recent research has focused on optimizing the reactivity of this group to achieve selective conjugation under mild conditions.

In terms of biological applications, this compound has shown promise as a lead molecule in drug discovery programs targeting various disease states. Its cyano group contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors. Studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is required to fully understand its mechanism of action and pharmacokinetic profile.

The integration of multiple functional groups in this molecule also makes it a valuable tool in click chemistry and modular synthesis approaches. Its ability to undergo various cross-coupling reactions enables the construction of complex molecular architectures with precision. This has been particularly useful in the development of libraries of compounds for high-throughput screening in drug discovery.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have adopted green chemistry principles, such as using solvent-free reaction conditions and recycling catalysts, to enhance sustainability. These efforts align with global initiatives aimed at reducing waste and energy consumption in chemical manufacturing.

In conclusion, (Z)-2-Cyano-3-(furan-2-yl)-N-(4-methoxy-2,3-dimethylphenyl)sulfonylprop-2-enamide represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodologies and functionalization strategies, positions it as a key player in future scientific innovations.